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Compound of Interest

Compound Name: Oxazine 1

Cat. No.: B1202645 Get Quote

An In-depth Technical Guide to Oxazine 1
Oxazine 1, also known by its synonym Oxazine 725, is a fluorescent dye belonging to the

oxazine class of heterocyclic organic compounds. It is notable for its applications in various

scientific research fields, particularly as a near-infrared (NIR) fluorescent probe. This guide

provides a comprehensive overview of its chemical properties, spectral characteristics, and

experimental applications for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Oxazine 1 is commercially available as a green crystalline powder. Its chemical and physical

properties are summarized in the table below, providing a quick reference for experimental

design and application.
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Property Value Reference

CAS Number 24796-94-9 [1][2]

Molecular Formula C₂₀H₂₆ClN₃O₅ [1][2]

Molecular Weight 423.89 g/mol [1][2]

Appearance Green crystalline powder [2]

Maximum Absorption (λmax) ~650 nm [3][4]

Molar Extinction Coefficient > 100,000 M⁻¹cm⁻¹ [3][4]

Maximum Emission (λem) ~670 nm [3][4]

Quantum Yield (in ethanol) 0.11 [5]

Chemical Structure
The chemical structure of Oxazine 1 is fundamental to its fluorescent properties. Below is a

graphical representation of the molecule.

Sample Preparation

Data Acquisition Data Analysis

Dissolve Oxazine 1 in appropriate solvent (e.g., methanol, ethanol) Prepare sample in quartz cuvette with Abs < 0.1

Measure absorption spectrum using a spectrophotometer

Measure fluorescence spectrum using a spectrofluorometer

Scale absorption data to known molar extinction coefficient

Correct fluorescence data for instrument sensitivity and background noise

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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